Cas no 137460-78-7 (sorocein B)
sorocein B structure
Product Name:sorocein B
CAS No:137460-78-7
MF:C40H34O9
MW:658.692572116852
CID:2071383
Update Time:2025-04-21
sorocein B Chemical and Physical Properties
Names and Identifiers
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- sorocein B
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- Inchi: 1S/C40H34O9/c1-20-16-27-24-8-7-23(42)19-34(24)48-40(29-10-12-31(44)26-14-15-39(2,3)49-38(26)29)36(27)28(17-20)35-33(47-40)13-9-25(37(35)46)30(43)11-5-21-4-6-22(41)18-32(21)45/h4-15,17-19,27-28,36,41-42,44-46H,16H2,1-3H3/b11-5+/t27-,28+,36-,40+/m1/s1
- InChI Key: LNXVDAWSKJIGHT-VNHFCUFESA-N
- SMILES: C1C=C(O)C=C2O[C@@]3(OC4C=CC(C(/C=C/C5C=CC(O)=CC=5O)=O)=C(C=4[C@H]4[C@H]3[C@@H](C=12)CC(C)=C4)O)C1C=CC(O)=C2C=CC(C)(C)OC=12
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 49
- XLogP3: 4.579
sorocein B Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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